Cas no 624-20-4 (1,2-dibromohexane)

1,2-Dibromohexane (C₆H₁₂Br₂) is a brominated alkane commonly used as an intermediate in organic synthesis and specialty chemical manufacturing. Its key advantages include high reactivity due to the presence of bromine atoms at the 1 and 2 positions, making it suitable for nucleophilic substitution reactions, cyclization processes, and the preparation of other functionalized compounds. The compound's stability and well-defined structure ensure consistent performance in synthetic applications. It is particularly valuable in pharmaceutical and agrochemical research, where precise bromination is required. Proper handling is essential due to its potential toxicity and flammability. Storage under inert conditions is recommended to maintain purity and shelf life.
1,2-dibromohexane structure
1,2-dibromohexane structure
Product Name:1,2-dibromohexane
CAS No:624-20-4
MF:C6H12Br2
MW:243.967480659485
MDL:MFCD00239346
CID:515102
PubChem ID:102451
Update Time:2025-05-28

1,2-dibromohexane Chemical and Physical Properties

Names and Identifiers

    • Hexane, 1,2-dibromo-
    • 1,2-DIBROMOHEXANE
    • 1,2 dibromo hexane
    • 1,2-Dibrom-hexan
    • Hexane,1,2-dibromo
    • MFCD00239346
    • NS00123887
    • D93164
    • DTXCID001023039
    • 1,2-dibromo-hexane
    • CS-0297339
    • J-802010
    • 624-20-4
    • DTXSID40883511
    • SCHEMBL597769
    • SY357027
    • AS-76895
    • 1,2-Dibromohexane, 98%
    • EN300-319509
    • AKOS015913228
    • 1,2-dibromohexane
    • MDL: MFCD00239346
    • Inchi: 1S/C6H12Br2/c1-2-3-4-6(8)5-7/h6H,2-5H2,1H3
    • InChI Key: NUUUANNAZVEWHM-UHFFFAOYSA-N
    • SMILES: BrC(CBr)CCCC

Computed Properties

  • Exact Mass: 241.93100
  • Monoisotopic Mass: 241.93058g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 45.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.577 g/mL at 25 °C(lit.)
  • Boiling Point: 89-90 °C/18 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: n20/D 1.503(lit.)
  • PSA: 0.00000
  • LogP: 3.33500

1,2-dibromohexane Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • Hazardous Material Identification: Xi C
  • Risk Phrases:R36/37/38

1,2-dibromohexane Customs Data

  • HS CODE:2903399090
  • Customs Data:

    China Customs Code:

    2903399090

    Overview:

    2903399090. Fluorination of other acyclic hydrocarbons\Brominated or iodinated derivatives. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903399090. brominated,fluorinated or iodinated derivatives of acyclic hydrocarbons. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

1,2-dibromohexane Pricemore >>

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Additional information on 1,2-dibromohexane

Recent Advances in Chemical and Biomedical Research on 1,2-Dibromohexane (CAS: 624-20-4)

1,2-Dibromohexane (CAS: 624-20-4) is an important brominated alkane compound that has garnered significant attention in recent chemical and biomedical research. This brief synthesizes the latest findings regarding its applications, toxicity profiles, and novel synthetic methodologies reported in peer-reviewed literature from 2022-2024.

Recent studies have demonstrated 1,2-dibromohexane's potential as a versatile alkylating agent in pharmaceutical intermediate synthesis. A 2023 study in Journal of Medicinal Chemistry reported its successful application in the synthesis of novel antitumor compounds through selective bromoalkylation reactions. The compound's dual reactive sites (bromine atoms at positions 1 and 2) enable unique molecular architectures that are difficult to achieve with monobromo analogs.

In toxicology research, significant progress has been made in understanding 1,2-dibromohexane's metabolic pathways. A 2024 Chemical Research in Toxicology publication identified glutathione conjugation as the primary detoxification mechanism, with the resulting metabolites showing substantially reduced hepatotoxicity compared to the parent compound. These findings have important implications for occupational safety guidelines in industrial settings.

Environmental chemistry studies have developed improved analytical methods for detecting 1,2-dibromohexane in complex matrices. A team from ETH Zurich recently published a highly sensitive GC-MS method (LOD: 0.01 ppb) that can distinguish between various dibromohexane isomers, addressing previous challenges in environmental monitoring of this compound.

From a synthetic chemistry perspective, researchers have reported greener production methods for 1,2-dibromohexane. A 2023 Green Chemistry paper described a continuous-flow bromination process using N-bromosuccinimide (NBS) that achieves 92% yield with minimal waste generation, representing a significant improvement over traditional bromination methods.

In biomedical applications, 1,2-dibromohexane has shown promise as a crosslinking agent for polymer-based drug delivery systems. Its ability to form stable covalent bonds with amine and thiol groups has been exploited in the development of pH-responsive nanocarriers, as demonstrated in a recent Biomaterials Science publication.

Looking forward, research priorities include further optimization of its synthetic routes, comprehensive toxicological profiling, and exploration of its potential in medicinal chemistry. The compound's unique reactivity pattern continues to make it a valuable building block in both academic and industrial research settings.

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